Cas no 1026796-35-9 (3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid)

• Product Name: 3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid
• CAS No: 1026796-35-9
• MF: C₉H₁₀BF₃O₃
• MW: 233.980113506317
• MDL: MFCD21609514
• CID: 1133679
• PubChem ID: 70699460
• Update Time: 2025-10-30

3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• [3-ethoxy-4-(trifluoromethyl)phenyl]boronic Acid
• 3-Ethoxy-4-(trifluoroMethyl)phenylboronic acid
• MBHNHSFMGPDDDM-UHFFFAOYSA-N
• EN300-7359217
• BS-19235
• BRB79635
• AKOS024438316
• CS-0178386
• DTXSID70742662
• 3-Ethoxy-4-(trifluoromethyl)phenylboronicacid
• 1026796-35-9
• MFCD21609514
• Boronic acid, B-[3-ethoxy-4-(trifluoromethyl)phenyl]-
• 3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid

• MDL： MFCD21609514
• Inchi： 1S/C9H10BF3O3/c1-2-16-8-5-6(10(14)15)3-4-7(8)9(11,12)13/h3-5,14-15H,2H2,1H3
• InChI Key： MBHNHSFMGPDDDM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(B(O)O)=CC=1OCC)(F)F

Computed Properties

• Exact Mass: 234.06800
• Monoisotopic Mass: 234.0675088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 49.69000
• LogP: 0.78390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid

Introduction to 3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid (CAS No. 1026796-35-9)

3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid, identified by its Chemical Abstracts Service (CAS) number 1026796-35-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative, characterized by its ethoxy and trifluoromethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in various synthetic applications.

The structural motif of 3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid consists of a phenyl ring substituted at the 3-position with an ethoxy group and at the 4-position with a trifluoromethyl group. The presence of these functional groups imparts distinct reactivity and stability, making it particularly useful in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is a cornerstone technique in modern drug discovery and organic synthesis.

Boronic acids, in general, are known for their ability to form stable complexes with diols and other boron-containing species, a property that has been leveraged in the development of innovative materials and pharmaceuticals. The specific arrangement of the ethoxy and trifluoromethyl groups in 3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid enhances its compatibility with various catalytic systems, enabling efficient transformations under mild conditions.

In recent years, the pharmaceutical industry has seen a surge in the use of boronic acid derivatives due to their role as key intermediates in the synthesis of biologically active molecules. The trifluoromethyl group, in particular, is widely recognized for its ability to improve metabolic stability and binding affinity in drug candidates. This has led to increased research interest in compounds like 3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid, which can serve as a versatile building block for constructing complex molecular architectures.

One of the most notable applications of 3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid is in the field of medicinal chemistry, where it has been utilized in the development of novel therapeutic agents. For instance, researchers have explored its use in generating libraries of phenylboronic acid-based compounds for high-throughput screening (HTS) campaigns. These efforts have resulted in the identification of several promising candidates with potential applications in oncology, inflammation, and infectious diseases.

The synthetic utility of 3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid extends beyond pharmaceuticals into materials science. Its ability to participate in polymerization reactions and form coordination complexes with metal ions has opened up new avenues for developing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These materials are of great interest for applications ranging from electronics to environmental remediation.

Recent advancements in computational chemistry have further enhanced the understanding of how 3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid behaves under various reaction conditions. Molecular modeling studies have provided insights into its interaction with transition metal catalysts, which is crucial for optimizing cross-coupling reactions. These computational approaches are complemented by experimental investigations that aim to fine-tune reaction parameters for maximum efficiency.

The versatility of 3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid also makes it a valuable tool for synthetic chemists working on complex natural product analogs. By leveraging its reactivity, researchers can construct intricate molecular frameworks that mimic the structures of bioactive compounds isolated from plants or microorganisms. This strategy has been instrumental in overcoming synthetic challenges and discovering new pharmacophores.

In conclusion, 3-Ethoxy-4-(trifluoromethyl)phenylboronic Acid (CAS No. 1026796-35-9) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for pharmaceutical researchers, materials scientists, and synthetic chemists alike. As our understanding of its properties continues to evolve, so too will its role in advancing chemical innovation and addressing global challenges.